Cas no 1880814-95-8 (1-Oxaspiro[2.3]hexane-2-carboxylic acid, 2-chloro-4-methyl-, methyl ester)

1-Oxaspiro[2.3]hexane-2-carboxylic acid, 2-chloro-4-methyl-, methyl ester is a specialized spirocyclic compound featuring a unique oxaspiro[2.3]hexane scaffold. The presence of a chloro and methyl substituent at the 2- and 4-positions, respectively, along with a methyl ester functional group, enhances its reactivity and utility in synthetic applications. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic frameworks. Its spirocyclic core offers steric and electronic properties that can influence reaction pathways, enabling selective transformations. The compound is suitable for use in pharmaceutical and agrochemical research, where such motifs are often explored for bioactive molecule development. Proper handling and storage are recommended due to its reactive functional groups.

1-Oxaspiro[2.3]hexane-2-carboxylic acid, 2-chloro-4-methyl-, methyl ester structure

1880814-95-8 structure

Product Name:1-Oxaspiro[2.3]hexane-2-carboxylic acid, 2-chloro-4-methyl-, methyl ester

CAS No:1880814-95-8

MF:C₈H₁₁ClO₃

MW:190.624141931534

CID:5277224

Update Time:2025-06-08

1-Oxaspiro[2.3]hexane-2-carboxylic acid, 2-chloro-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 2-chloro-4-methyl-, methyl ester
- Inchi： 1S/C8H11ClO3/c1-5-3-4-7(5)8(9,12-7)6(10)11-2/h5H,3-4H2,1-2H3
- InChI Key： IYQMTIFMSMIBEU-UHFFFAOYSA-N
- SMILES： O1C2(CCC2C)C1(Cl)C(OC)=O

1-Oxaspiro[2.3]hexane-2-carboxylic acid, 2-chloro-4-methyl-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-699572-0.05g	methyl 2-chloro-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate	1880814-95-8		0.05g	$1188.0	2023-03-10
Enamine	EN300-699572-0.1g	methyl 2-chloro-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate	1880814-95-8		0.1g	$1244.0	2023-03-10
Enamine	EN300-699572-0.25g	methyl 2-chloro-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate	1880814-95-8		0.25g	$1300.0	2023-03-10
Enamine	EN300-699572-0.5g	methyl 2-chloro-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate	1880814-95-8		0.5g	$1357.0	2023-03-10
Enamine	EN300-699572-1.0g	methyl 2-chloro-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate	1880814-95-8		1g	$0.0	2023-06-07
Enamine	EN300-699572-2.5g	methyl 2-chloro-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate	1880814-95-8		2.5g	$2771.0	2023-03-10
Enamine	EN300-699572-5.0g	methyl 2-chloro-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate	1880814-95-8		5.0g	$4102.0	2023-03-10
Enamine	EN300-699572-10.0g	methyl 2-chloro-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate	1880814-95-8		10.0g	$6082.0	2023-03-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01054261-1g	Methyl 2-chloro-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate	1880814-95-8	95%	1g	￥6951.0	2023-03-19

1-Oxaspiro[2.3]hexane-2-carboxylic acid, 2-chloro-4-methyl-, methyl ester Related Literature

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Additional information on 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 2-chloro-4-methyl-, methyl ester

Comprehensive Overview of 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 2-chloro-4-methyl-, methyl ester (CAS No. 1880814-95-8)

The compound 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 2-chloro-4-methyl-, methyl ester (CAS No. 1880814-95-8) is a specialized organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both a spirocyclic framework and a methyl ester functional group makes it a versatile intermediate for synthetic chemists.

One of the most intriguing aspects of this compound is its spiro[2.3]hexane core, which is relatively rare in natural products but highly valuable in drug discovery. The 2-chloro-4-methyl substitution pattern further enhances its reactivity, allowing for diverse derivatization. Researchers have explored its use in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. The methyl ester group also provides a convenient handle for further chemical transformations.

In the context of green chemistry and sustainable synthesis, 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 2-chloro-4-methyl-, methyl ester has been investigated as a building block for eco-friendly catalysts and biodegradable materials. Its structural complexity aligns with the growing demand for high-value intermediates in industrial applications. Additionally, the compound's stability under various conditions makes it suitable for scale-up production, a critical factor for manufacturers.

From a spectroscopic characterization perspective, this compound exhibits distinct NMR and IR signatures due to its spirocyclic and ester functionalities. These features are often discussed in academic forums and patent literature, highlighting its utility in structure-activity relationship (SAR) studies. The chloro and methyl substituents also contribute to its unique electronic properties, which are relevant for computational chemistry and molecular modeling.

Recent advancements in AI-driven drug discovery have further amplified interest in compounds like 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 2-chloro-4-methyl-, methyl ester. Machine learning algorithms frequently identify such scaffolds as promising candidates for fragment-based drug design. This trend is reflected in the increasing number of publications and patents referencing CAS No. 1880814-95-8, particularly in the fields of medicinal chemistry and biocatalysis.

The compound's compatibility with cross-coupling reactions and click chemistry methodologies has also been explored. These techniques are pivotal in modern synthetic campaigns, especially for constructing complex heterocycles. As a result, suppliers and researchers alike are keen to optimize its synthesis routes, often focusing on atom economy and reaction yield improvements.

In summary, 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 2-chloro-4-methyl-, methyl ester represents a fascinating case study in the intersection of structural novelty and practical utility. Its CAS No. 1880814-95-8 serves as a key identifier for researchers navigating chemical databases or procurement platforms. As the scientific community continues to prioritize innovative scaffolds, this compound is poised to remain a subject of active investigation and application.